Cas no 1806628-77-2 (2-Ethoxy-4-fluorophenylpropanoic acid)

• Product Name: 2-Ethoxy-4-fluorophenylpropanoic acid
• CAS No: 1806628-77-2
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 4938289
• Update Time: 2025-10-29

2-Ethoxy-4-fluorophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-fluorophenylpropanoic acid

• Inchi： 1S/C11H13FO3/c1-3-15-10-6-8(12)4-5-9(10)7(2)11(13)14/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： WJNIEUYGIMATFI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCC)C(C(=O)O)C

Computed Properties

• Exact Mass: 212.08487243 g/mol
• Monoisotopic Mass: 212.08487243 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5
• Molecular Weight: 212.22

Additional information on 2-Ethoxy-4-fluorophenylpropanoic acid

Introduction to 2-Ethoxy-4-fluorophenylpropanoic acid (CAS No. 1806628-77-2)

2-Ethoxy-4-fluorophenylpropanoic acid, identified by the chemical abstracts service number 1806628-77-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of propenoic acids, characterized by its ethoxy and fluoro substituents on the phenyl ring, which contribute to its unique chemical properties and potential biological activities. The presence of a fluorine atom at the 4-position of the phenyl ring enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug design and development.

The structural features of 2-Ethoxy-4-fluorophenylpropanoic acid make it an attractive candidate for further exploration in synthetic chemistry and pharmacological studies. The ethoxy group at the 2-position introduces a polar moiety, which can influence solubility and interactions with biological targets, while the fluorine atom at the 4-position provides electronic and steric effects that modulate reactivity and binding affinity. These structural elements have been strategically employed in the design of novel molecules targeting various therapeutic areas.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles and improved bioavailability. 2-Ethoxy-4-fluorophenylpropanoic acid exemplifies this trend, as it combines the benefits of fluorine substitution with functional groups that can be further modified to achieve desired pharmacological effects. Its potential applications span across multiple domains, including central nervous system (CNS) disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of 2-Ethoxy-4-fluorophenylpropanoic acid is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, studies have demonstrated its utility in generating derivatives with potential antiviral and anticancer properties. The fluorine atom's ability to enhance metabolic stability has been particularly beneficial in designing long-acting pharmaceuticals, reducing the need for frequent dosing.

The synthesis of 2-Ethoxy-4-fluorophenylpropanoic acid involves multi-step organic transformations that highlight its synthetic accessibility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct its core structure efficiently. These synthetic strategies not only facilitate large-scale production but also allow for easy modification of the molecule, enabling rapid exploration of its pharmacological potential.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-Ethoxy-4-fluorophenylpropanoic acid. Molecular modeling techniques have been used to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. Such computational studies complement experimental efforts, allowing researchers to optimize lead structures before moving into costly and time-consuming wet-lab synthesis.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacokinetic properties. 2-Ethoxy-4-fluorophenylpropanoic acid fits well within this paradigm, offering a promising scaffold for drug development. Its potential applications in treating neurological disorders have been explored extensively, with preliminary studies suggesting its efficacy in modulating neurotransmitter activity. Additionally, its anti-inflammatory properties have been investigated, making it a candidate for addressing chronic inflammatory conditions.

As research continues to uncover new therapeutic applications for 2-Ethoxy-4-fluorophenylpropanoic acid, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to translate laboratory findings into clinical candidates by leveraging expertise in synthetic chemistry, pharmacology, and drug formulation. The compound's unique structural features make it an ideal candidate for such interdisciplinary approaches, fostering innovation across multiple scientific domains.

The future prospects for 2-Ethoxy-4-fluorophenylpropanoic acid appear promising, with ongoing studies exploring its role in emerging therapeutic areas such as precision medicine and targeted therapy. Its ability to be modified into diverse derivatives ensures that it will remain a cornerstone in medicinal chemistry research for years to come. As new methodologies emerge for drug discovery and development, compounds like 1806628-77-2 will continue to play a pivotal role in advancing human health.